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In the demanding realm of high-temperature materials, molybdenum (Mo) and tungsten (W)

stand out as critical refractory metals. Both elements form the basis of alloys designed to

withstand extreme thermal and mechanical stresses, finding applications in aerospace,

defense, and advanced industrial sectors. This guide provides a detailed comparison of their

performance in high-temperature alloys, supported by experimental data, to assist researchers,

scientists, and drug development professionals in making informed material selection

decisions.

Executive Summary
Tungsten and its alloys generally exhibit superior high-temperature strength, a higher melting

point, and greater density compared to molybdenum and its alloys.[1][2] Molybdenum,

however, offers the advantages of being lighter and more readily machinable.[3][4] The choice

between molybdenum and tungsten alloys often depends on the specific requirements of the

application, including the operating temperature, mechanical load, and weight constraints.
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Data Presentation: A Head-to-Head Comparison
The following tables summarize the key physical and mechanical properties of pure

molybdenum and tungsten, providing a foundation for understanding their behavior in high-

temperature alloys.

Table 1: Physical Properties of Molybdenum vs. Tungsten

Property Molybdenum Tungsten

Melting Point 2623 °C[5] 3422 °C

Boiling Point 4639 °C[5] 5930 °C

Density 10.28 g/cm³[5] 19.25 g/cm³[5]

Thermal Conductivity 138 W/mK[5] 170 W/mK[5]

Coefficient of Thermal

Expansion
4.8 µm/mK[5] 4.5 µm/mK[5]

Table 2: Mechanical Properties of Molybdenum vs. Tungsten at Room Temperature

Property Molybdenum Tungsten

Ultimate Tensile Strength 324 MPa[5] 980 MPa[5]

Yield Strength Not specified 750 MPa[5]

Young's Modulus of Elasticity 329 GPa[5] 411 GPa[5]

Vickers Hardness 1530 MPa[5] 3430 - 3500 MPa[5]

Mohs Hardness 5.5 7.5

High-Temperature Performance and Key Alloys
The true test for these metals lies in their performance at elevated temperatures. Both

molybdenum and tungsten are alloyed with other elements to enhance their properties for

specific high-temperature applications.
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Molybdenum Alloys
Molybdenum's utility in high-temperature applications is significantly enhanced through

alloying. Key molybdenum alloys include:

TZM (Titanium-Zirconium-Molybdenum): This is the most common molybdenum-based

alloy, containing small amounts of titanium, zirconium, and carbon.[6][7] TZM offers superior

strength and a higher recrystallization temperature compared to pure molybdenum, making

it suitable for applications like rocket nozzles, furnace components, and hot-working tools.[6]

MHC (Molybdenum-Hafnium-Carbon): This alloy exhibits even greater high-temperature

strength and creep resistance than TZM due to the formation of stable hafnium carbide

precipitates.[7][8]

Tungsten Alloys
Tungsten's inherent strength at high temperatures is further improved in its alloys, particularly

Tungsten Heavy Alloys (WHAs).

Tungsten Heavy Alloys (WHAs): These alloys typically consist of 90-98% tungsten, with the

remainder being nickel, iron, or copper.[9] The binder elements facilitate sintering and

enhance the ductility and machinability of the otherwise brittle tungsten.[3] WHAs are

renowned for their exceptional density, high strength, and radiation shielding capabilities,

making them ideal for aerospace counterweights, military projectiles, and radiation shielding

components.[9][10]

A notable experimental study on a nickel-based superalloy demonstrated that partially

replacing molybdenum with tungsten significantly increased the creep-fracture strength at

700°C.[11] This improvement was attributed to the larger atomic radius of tungsten, which

reduces the diffusion rates of other alloying elements and enhances microstructural stability.

[11]

Experimental Protocols
The evaluation of high-temperature alloys relies on standardized testing procedures to ensure

accurate and comparable data.
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High-Temperature Tensile Testing (ASTM E21)
A fundamental method for characterizing the mechanical properties of metals at elevated

temperatures is the high-temperature tensile test, governed by standards such as ASTM E21.

[12]

Methodology:

Specimen Preparation: Test specimens are meticulously machined from the alloy material

into standardized shapes, typically flat or cylindrical.

Heating: The specimen is placed within a high-temperature furnace integrated with the

tensile testing machine. It is heated to the desired test temperature and held for a specified

duration to ensure thermal equilibrium.[2]

Loading: A controlled tensile force is applied to the specimen at a constant strain rate.[2][13]

Data Acquisition: The applied load and the resulting elongation of the specimen are

continuously measured throughout the test until fracture.

Analysis: The collected data is used to determine key mechanical properties at that

temperature, including tensile strength, yield strength, and ductility.[2]

Fabrication of TZM Alloy
The properties of TZM alloy are highly dependent on its manufacturing process. Two primary

methods are employed:

Arc Melting-Casting: This process involves melting pure molybdenum with the alloying

elements (titanium, zirconium, and carbon) in an electric arc furnace, followed by casting into

ingots.[14]

Powder Metallurgy (P/M): This technique involves blending powders of molybdenum,

titanium hydride (THi2), zirconium hydride (ZrH2), and graphite. The mixture is then

compacted and sintered at high temperatures to form a solid billet, which is further

processed through forging or rolling.[14] The P/M method can offer advantages in terms of

process simplification and cost reduction.[14]
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Visualizing Material Selection and Experimental
Workflow
To aid in the decision-making process and to illustrate a typical experimental workflow, the

following diagrams are provided in the DOT language for Graphviz.

Application Requirements

Material Evaluation

Material Choice

Define Operating Temperature,
Mechanical Load, Weight Constraints

Operating Temp > 2000°C?

Is High Density Critical?

No

Consider Tungsten Alloys (e.g., WHA)

Yes

Is Machinability a Priority?

No

Yes

No

Consider Molybdenum Alloys (e.g., TZM, MHC)

Yes

Click to download full resolution via product page

Caption: A decision-making workflow for selecting between molybdenum and tungsten alloys.
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Preparation Testing Procedure (ASTM E21) Data Analysis
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Caption: A typical workflow for high-temperature tensile testing of metallic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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